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Compound of Interest

Compound Name: 4-Chloro-2-methyl-8-nitroquinoline

Cat. No.: B2799599 Get Quote

Technical Guide: 4-Chloro-2-methyl-8-
nitroquinoline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-2-methyl-8-
nitroquinoline, a substituted quinoline of interest in medicinal chemistry and synthetic organic

chemistry. Due to the limited availability of data for this specific compound, this guide draws

upon information from closely related analogs to provide insights into its chemical properties,

potential synthetic routes, and expected biological activities. The document summarizes key

physicochemical data, outlines plausible experimental protocols for its synthesis, and discusses

the potential biological relevance, particularly in the context of anticancer research.

Chemical Identity and Properties
4-Chloro-2-methyl-8-nitroquinoline is a heterocyclic aromatic compound. Its core structure is

a quinoline ring, which is a fusion of a benzene ring and a pyridine ring. This core is further

functionalized with a chloro group at the 4-position, a methyl group at the 2-position, and a nitro

group at the 8-position.

Table 1: Physicochemical Properties of 4-Chloro-2-methyl-8-nitroquinoline
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Property Value Source

CAS Number 56983-07-4 [1]

Molecular Formula C₁₀H₇ClN₂O₂ [1]

Molecular Weight 222.63 g/mol

Appearance
(Predicted) Pale yellow to

yellow solid
N/A

Solubility
(Predicted) Soluble in organic

solvents like DMSO and DMF
N/A

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 4-Chloro-2-methyl-8-
nitroquinoline is not readily available in the published literature, a plausible synthetic route

can be devised based on established quinoline synthesis methodologies and the preparation of

structurally similar compounds. A likely approach would involve a multi-step synthesis starting

from an appropriately substituted aniline.

Proposed Synthetic Pathway
A potential synthetic route could involve the Skraup synthesis or a related cyclization reaction

to form the quinoline core, followed by chlorination and nitration. The order of these

functionalization steps would be critical to achieving the desired substitution pattern.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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